Cas no 298705-64-3 (1-(Pyridin-2-yl-methyl)piperazine Trifluoroacetate)

• Product Name: 1-(Pyridin-2-yl-methyl)piperazine Trifluoroacetate
• CAS No: 298705-64-3
• MF: C₁₂H₁₆F₃N₃O₂
• MW: 291.269553184509
• CID: 239277
• PubChem ID: 44784573
• Update Time: 2025-04-19

1-(Pyridin-2-yl-methyl)piperazine Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1- PYRIDIN-2-YLMETHYL-PIPERAZINE TRIFLUOROMETHANESULFONIC ACID SALT
• 1-(PYRIDIN-2-YLMETHYL)PIPERAZINE
• 1-(pyridin-2-ylmethyl)piperazine,2,2,2-trifluoroacetic acid
• 1-Pyridin-2-ylmethyl-piperazine trifluoroacetate
• 1-[(pyridin-2-yl)methyl]piperazine; trifluoroacetic acid
• 1-(pyridin-2-ylmethyl)piperazine;2,2,2-trifluoroacetic acid
• 1-Pyridin-2-ylmethyl-piperazinetrifluoroacetate
• 1-(pyridin-2-ylmethyl)piperazine, trifluoroacetic acid
• 298705-64-3
• A820085
• 1-(Pyridin-2-ylmethyl)piperazine 2,2,2-trifluoroacetate
• EN300-110471
• Trifluoroacetic acid--1-[(pyridin-2-yl)methyl]piperazine (1/1)
• 1-Pyridin-2-Ylmethyl Piperazine Trifluoroacetate
• AKOS015852801
• 1-(pyridin-2-ylmethyl)piperazine;2, 2, 2-trifluoroacetic acid
• DTXSID60660669
• 1-(Pyridin-2-ylmethyl)piperazine2,2,2-trifluoroacetate
• 1-(pyridin-2-ylmethyl)piperazine; trifluoroacetic acid
• 1-(Pyridin-2-yl-methyl)piperazine Trifluoroacetate

• MDL： MFCD02104208
• Inchi： 1S/C10H15N3.C2HF3O2/c1-2-4-12-10(3-1)9-13-7-5-11-6-8-13;3-2(4,5)1(6)7/h1-4,11H,5-9H2;(H,6,7)
• InChI Key： WHWZMZPDKCRSCS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.N1(CC2C=CC=CN=2)CCNCC1

Computed Properties

• Exact Mass: 177.12700
• Monoisotopic Mass: 291.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Boiling Point: 91 °C
• PSA: 28.16000
• LogP: 0.75350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines